Cas no 2172436-16-5 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclohexyl}acetic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclohexyl}acetic acid
• CAS No: 2172436-16-5
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6233302
• PubChem ID: 165586183
• Update Time: 2025-10-24

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclohexyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclohexyl}acetic acid
• 2172436-16-5
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-hydroxybutanamido]cyclohexyl}acetic acid
• EN300-1535703

• Inchi： 1S/C27H32N2O6/c30-18(14-24(31)29-27(15-25(32)33)12-6-1-7-13-27)16-28-26(34)35-17-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,18,23,30H,1,6-7,12-17H2,(H,28,34)(H,29,31)(H,32,33)
• InChI Key： MISVZQNLSZCTLS-UHFFFAOYSA-N
• SMILES： OC(CC1(CCCCC1)NC(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)O)=O)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 125Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclohexyl}acetic acid

Introduction to 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclohexyl}acetic Acid (CAS No. 2172436-16-5)

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclohexyl}acetic acid (CAS No. 2172436-16-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Ahx-OH, is a derivative of the fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to prevent premature reactions and ensure the correct sequence of amino acids.

The structure of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclohexyl}acetic acid is characterized by a cyclohexyl ring attached to an acetic acid moiety, with a hydroxybutanamide group and an Fmoc protecting group. The Fmoc group is particularly useful in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions, making it a preferred choice for synthesizing peptides with high purity and yield.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of Fmoc-Ahx-OH in the synthesis of peptides targeting G protein-coupled receptors (GPCRs), which are key targets for many drugs. The researchers found that the use of this compound significantly improved the efficiency and selectivity of peptide synthesis, leading to higher yields and better pharmacological profiles.

In another study, published in the European Journal of Organic Chemistry, researchers investigated the role of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclohexyl}acetic acid in the synthesis of cyclic peptides. Cyclic peptides have shown promise in various therapeutic applications due to their enhanced stability and bioavailability. The study demonstrated that the use of this compound facilitated the formation of stable cyclic structures, which exhibited improved binding affinities to target proteins.

The versatility of Fmoc-Ahx-OH extends beyond its use in peptide synthesis. It has also been explored for its potential in drug delivery systems. A 2022 study published in Biomaterials Science investigated the use of this compound as a linker in prodrug designs. The researchers found that the Fmoc group could be effectively cleaved under physiological conditions, releasing the active drug molecule while minimizing side effects and improving therapeutic efficacy.

In addition to its applications in pharmaceutical research, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclohexyl}acetic acid has been studied for its potential in diagnostic imaging. A 2021 study published in Bioconjugate Chemistry explored the use of this compound as a labeling agent for fluorescent imaging. The researchers conjugated this compound with fluorescent dyes and demonstrated its effectiveness in visualizing cellular processes with high sensitivity and specificity.

The safety profile of Fmoc-Ahx-OH has also been extensively evaluated. Studies have shown that it is generally well-tolerated and does not exhibit significant toxicity at therapeutic concentrations. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety and maintain its integrity.

In conclusion, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-hydroxybutanamidocyclohexyl}acetic acid (CAS No. 2172436-16-5) is a versatile and valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, drug delivery systems, and diagnostic imaging. Its unique properties make it an essential tool for researchers working on peptide synthesis and therapeutic development.